Cas no 1804195-35-4 (1-Bromo-3-(5-fluoro-2-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-fluoro-2-iodophenyl)propan-2-one
• CAS No: 1804195-35-4
• MF: C₉H₇BrFIO
• MW: 356.958157777786
• CID: 4979981
• Update Time: 2025-06-09

1-Bromo-3-(5-fluoro-2-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-fluoro-2-iodophenyl)propan-2-one

• Inchi： 1S/C9H7BrFIO/c10-5-8(13)4-6-3-7(11)1-2-9(6)12/h1-3H,4-5H2
• InChI Key： GNLNMLGCAFBEEC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1CC(CBr)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(5-fluoro-2-iodophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(5-fluoro-2-iodophenyl)propan-2-one (CAS: 1804195-35-4)

1-Bromo-3-(5-fluoro-2-iodophenyl)propan-2-one (CAS: 1804195-35-4) is a halogenated aromatic ketone that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for the synthesis of bioactive molecules. This compound, characterized by its unique combination of bromo, fluoro, and iodo substituents, offers significant opportunities for further functionalization, making it a valuable intermediate in drug discovery and development.

Recent studies have focused on the synthetic applications of 1-Bromo-3-(5-fluoro-2-iodophenyl)propan-2-one, particularly in the construction of heterocyclic scaffolds. Researchers have demonstrated its utility in the synthesis of indole and benzofuran derivatives, which are prominent structural motifs in many pharmaceuticals. The presence of multiple halogen atoms allows for selective cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, enabling the rapid assembly of complex molecular architectures.

In addition to its synthetic versatility, 1-Bromo-3-(5-fluoro-2-iodophenyl)propan-2-one has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects against certain kinases and proteases, which are key targets in cancer and inflammatory diseases. However, further optimization and detailed mechanistic studies are required to fully elucidate its therapeutic potential.

The stability and reactivity of 1-Bromo-3-(5-fluoro-2-iodophenyl)propan-2-one under various conditions have also been a subject of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its degradation pathways and identify potential byproducts. These studies are critical for ensuring the reproducibility and scalability of synthetic protocols involving this compound.

Looking ahead, the exploration of 1-Bromo-3-(5-fluoro-2-iodophenyl)propan-2-one is expected to expand into new areas, such as materials science and agrochemical research. Its unique structural features may offer advantages in the design of novel functional materials or crop protection agents. Collaborative efforts between chemists, biologists, and material scientists will be essential to unlock the full potential of this intriguing molecule.